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Compound of Interest

Compound Name: 2,5-Dimethylcyclohexanol

Cat. No.: B1361072

Essential Safety and Handling Guide for 2,5-
Dimethylcyclohexanol

This guide provides crucial safety and logistical information for the handling and disposal of
2,5-Dimethylcyclohexanol in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

2,5-Dimethylcyclohexanol is a flammable liquid and vapor that can cause skin and eye
irritation, and may lead to respiratory irritation.[1][2] Adherence to proper PPE protocols is
mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

e Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are
required.[3] In situations with a higher risk of splashing, a face shield should be worn in
addition to safety goggles.[3]

» Skin and Body Protection: A flame-retardant lab coat should be worn and kept buttoned to
cover as much skin as possible.[3] Long pants and closed-toe, closed-heel shoes are also
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required.[3] For significant handling operations, chemical-resistant aprons or suits may be
necessary.[4]

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential to
prevent skin contact.[3][4] It is critical to inspect gloves for any signs of degradation before
each use and to change them immediately if contact with the chemical occurs.[3]

e Respiratory Protection: Handling of 2,5-Dimethylcyclohexanol should be performed in a
well-ventilated area, preferably within a chemical fume hood.[1] If engineering controls are
insufficient to maintain airborne concentrations below exposure limits, a NIOSH-approved
respirator is required.[1][3]

Operational Plan for Handling 2,5-
Dimethylcyclohexanol

A systematic approach to handling this chemical will minimize risks. The following step-by-step
operational plan should be followed:

e Preparation:

[¢]

Ensure that a safety data sheet (SDS) for 2,5-Dimethylcyclohexanol is readily
accessible.

[¢]

Verify that all necessary PPE is available and in good condition.

[¢]

Confirm that a properly functioning chemical fume hood is available.

o

Locate the nearest eyewash station and safety shower and ensure they are unobstructed.

[1]

o

Prepare all necessary equipment and reagents before handling the chemical.
« Handling:

o Wear the appropriate PPE as specified above.
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o Conduct all work involving 2,5-Dimethylcyclohexanol within a chemical fume hood to
minimize inhalation exposure.[1]

o Keep the container tightly closed when not in use.[1]
o Avoid contact with skin, eyes, and clothing.[1]
o Keep away from heat, sparks, open flames, and other sources of ignition.[1][5]

o Use non-sparking tools and explosion-proof equipment.[5]

[e]

Ground and bond containers when transferring material to prevent static discharge.[1]

o Cleanup:

[e]

Upon completion of work, decontaminate the work area.

o

Wipe up small spills with an inert absorbent material (e.g., sand, vermiculite) and place it
in a sealed, labeled container for disposal.[5]

o

For larger spills, evacuate the area and follow emergency procedures.

[¢]

Wash hands thoroughly with soap and water after handling the chemical.[1]

Disposal Plan

Proper disposal of 2,5-Dimethylcyclohexanol and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o All waste containing 2,5-Dimethylcyclohexanol, including contaminated absorbent
materials and disposable PPE, must be collected in a designated, properly labeled, and
sealed hazardous waste container.

» Waste Disposal:

o Disposal must be conducted through a licensed waste disposal company.[6]
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o Chemical waste generators are responsible for determining if the waste is classified as
hazardous and must adhere to local, regional, and national hazardous waste regulations.

[51[7]
o Do not dispose of 2,5-Dimethylcyclohexanol down the drain or in the regular trash.[1]

Quantitative Data for 2,5-Dimethylcyclohexanol

The following table summarizes key quantitative data for 2,5-Dimethylcyclohexanol. Note that
occupational exposure limits have not been established by OSHA or NIOSH.[1]

Property Value

Molecular Formula C8H160

Molar Mass 128.21 g/mol [8]
Appearance Colorless liquid[8]
Boiling Point 179 °C[8]

Flash Point 69 °C[8]

Density 0.908 g/mL at 20°CJ8]
Vapor Pressure 0.236 mmHg at 25°C[8]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 2,5-
Dimethylcyclohexanol in a laboratory setting.
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Caption: Workflow for Safe Handling of 2,5-Dimethylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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